2-Nitro-4,6-diphenylpyrimidine

• Molecular Formula: C16H11N3O2
• Molecular Weight: 277.28 g/mol
• IUPAC Name: 2-nitro-4,6-diphenylpyrimidine
• InChI: InChI=1S/C16H11N3O2/c20-19(21)16-17-14(12-7-3-1-4-8-12)11-15(18-16)13-9-5-2-6-10-13/h1-11H
• InChI Key: FPQYUBPSUDPIKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC(=NC(=N2)[N+](=O)[O-])C3=CC=CC=C3
• CAS No.: 106119-58-8

Description

2-Nitro-4,6-diphenylpyrimidine is a heterocyclic aromatic compound that belongs to the pyrimidine family Pyrimidines are nitrogen-containing heterocycles that are widely studied due to their significant biological and chemical properties

Preparation Methods

Synthetic Routes and Reaction Conditions

2-Nitro-4,6-diphenylpyrimidine can be synthesized through several methods. One common approach involves the reaction of 2-chloro-5-nitro-4,6-diphenylpyrimidine with amines or the reaction of 2-hydrazino-5-nitro-4,6-diphenylpyrimidine with carbonyl or β-dicarbonyl compounds . Another method includes the initial preparation of chalcone and its subsequent reaction with ammonium acetate and aldehyde .

Industrial Production Methods

Industrial production methods for this compound typically involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. Microwave-assisted synthesis has been explored to reduce reaction times and improve efficiency .

Chemical Reactions Analysis

Types of Reactions

2-Nitro-4,6-diphenylpyrimidine undergoes various chemical reactions, including:

Oxidation: Conversion to corresponding nitro derivatives.

Reduction: Formation of amino derivatives.

Substitution: Reaction with amines to form substituted pyrimidines.

Common Reagents and Conditions

Oxidation: Ozone in methylene chloride solution.

Reduction: Hydrogenation or chemical reduction using reagents like sodium borohydride.

Substitution: Amines or hydrazines under acidic or basic conditions.

Major Products

Oxidation: this compound derivatives.

Reduction: 2-Amino-4,6-diphenylpyrimidine.

Substitution: Various substituted pyrimidines depending on the reacting amine.

Scientific Research Applications

2-Nitro-4,6-diphenylpyrimidine has diverse applications in scientific research:

Chemistry: Used as a building block for synthesizing more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its role in drug development, particularly as kinase inhibitors.

Industry: Utilized in the production of materials with specific optical and electronic properties.

Mechanism of Action

The mechanism of action of 2-Nitro-4,6-diphenylpyrimidine involves its interaction with molecular targets and pathways. For example, it has been studied as a utrophin modulator for the treatment of Duchenne muscular dystrophy, where it operates via a novel mechanism distinct from other known modulators . The compound’s effects are mediated through target deconvolution studies, including expression analysis and chemical proteomics .

Comparison with Similar Compounds

2-Nitro-4,6-diphenylpyrimidine can be compared with other similar compounds such as:

2-Amino-4,6-diphenylpyrimidine: Formed by reduction of the nitro group.

2-Hydrazino-4,6-diphenylpyrimidine: Formed by substitution reactions.

4-(N,N-dimethylaminophenyl)-2,6-diphenylpyrimidine: Synthesized through chalcone reactions.

These compounds share structural similarities but differ in their functional groups, leading to unique reactivities and applications.